Cas no 1695158-96-3 (2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid
• CAS No: 1695158-96-3
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6323284
• PubChem ID: 103666195
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-4-(diethylamino)butanoic acid
• EN300-1300710
• 1695158-96-3

• Inchi： 1S/C16H24N2O4/c1-3-18(4-2)11-10-14(15(19)20)17-16(21)22-12-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key： KDGPNPCDFSFUCM-UHFFFAOYSA-N
• SMILES： OC(C(CCN(CC)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid (CAS: 1695158-96-3)

In recent years, the compound 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid (CAS: 1695158-96-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a diethylamino moiety makes it a versatile intermediate in the synthesis of bioactive compounds. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of research has been the exploration of 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid as a building block for peptide-based therapeutics. The Cbz group is widely used in peptide synthesis to protect amino groups during coupling reactions, while the diethylamino moiety can enhance the solubility and bioavailability of the resulting peptides. Researchers have successfully utilized this compound in the synthesis of novel peptide derivatives with improved pharmacokinetic profiles. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of protease-resistant peptide inhibitors.

Another significant advancement involves the application of 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid in the design of small-molecule drugs targeting G-protein-coupled receptors (GPCRs). The diethylamino group is known to interact with the hydrophobic pockets of GPCRs, making it a valuable pharmacophore. Recent preclinical studies have shown that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes, paving the way for the development of new therapeutics for neurological and cardiovascular diseases. These findings were highlighted in a recent review article in Bioorganic & Medicinal Chemistry Letters.

In addition to its therapeutic potential, 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid has also been investigated for its role in chemical biology tools. Its ability to act as a fluorescent probe or a labeling agent has been explored in various imaging and diagnostic applications. A study published in ACS Chemical Biology reported the successful conjugation of this compound with fluorescent dyes, enabling real-time visualization of cellular processes. This innovation holds great promise for advancing our understanding of complex biological systems.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid. Researchers are actively working on improving the yield and purity of this compound through innovative synthetic strategies. Recent advances in catalytic methods and green chemistry have shown potential in addressing these issues, as discussed in a recent publication in Organic Process Research & Development.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(diethylamino)butanoic acid (CAS: 1695158-96-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutics and chemical tools. Ongoing research efforts are expected to further unlock its potential and address existing challenges, ultimately contributing to advancements in the field.